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Compound of Interest

Compound Name: 4-Thiomorpholineacetamide

CAS No.: 765242-43-1

Cat. No.: B3357918

Get Quote

Executive Safety Directive
CRITICAL WARNING: DO NOT CONFUSE WITH THIOACETAMIDE Researchers frequently

confuse 4-Thiomorpholineacetamide with Thioacetamide (CAS 62-55-5) due to name

similarity.[1][2][3]

Thioacetamide is a Group 2B Carcinogen and potent liver toxin (RCRA Waste Code U218).

4-Thiomorpholineacetamide is a pharmaceutical intermediate, generally classified as an

Irritant.[2][3]

Action: Verify the CAS Number (765242-43-1) on the manufacturer label before disposal.[1]

[2][3] If the CAS is 62-55-5, stop and follow high-hazard carcinogen protocols immediately.[1]

[2][3]

Hazard Identification & Waste Characterization
Before disposal, you must characterize the waste stream.[3] As a research chemical, 4-
Thiomorpholineacetamide often lacks extensive chronic toxicity data; therefore, the
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Precautionary Principle applies.[2][3]

Property Specification Disposal Implication

Physical State Solid (Crystalline powder)
Dispose via Solid Waste

Stream (S-Stream).[1][2][3]

RCRA Status Not P-listed or U-listed.[2][3]

Classified as Non-RCRA

Regulated Chemical Waste

(unless mixed with solvents).

Primary Hazard
Skin/Eye Irritant (H315/H319).

[6]

Requires double-bagging and

"Irritant" labeling.

Chemical Composition
Contains Sulfur and Nitrogen.

[3][4][7]

Incineration Only. Do not

bleach or sewer.[3] Sulfur

content precludes standard

oxidation methods.

Step-by-Step Disposal Protocol
Scenario A: Pure Solid Substance (Expired or Surplus)[1][2][3]

Step 1: Container Selection. Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2]

[3] Glass is acceptable but poses a breakage risk.

Step 2: Transfer. Transfer the solid chemical into the disposal container.[2] Do not fill more

than 90% capacity.

Step 3: Labeling. Apply a hazardous waste label with the following details:

Chemical Name: 2-Thiomorpholinoacetamide[1][2][3][4][5][8][9]

Hazards: Irritant[1][2][3]

Constituents: 100%[1][2][3]

Step 4: Segregation. Store in the Organic Solids satellite accumulation area. Keep away

from strong oxidizers (e.g., nitric acid, permanganates) as the sulfur moiety can react

vigorously.
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Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)[1][2]
[3]

Step 1: Solvent Compatibility. Determine the primary solvent.[2]

Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.

Non-Halogenated (Methanol, Ethyl Acetate): Segregate into Non-Halogenated Organic

Waste.

Step 2: pH Check. Ensure the solution pH is between 5 and 9.[2] If highly acidic or basic,

neutralize carefully before adding to the carboy to prevent container degradation.[3]

Step 3: Accumulation. Pour into the appropriate safety carboy (HDPE or Steel).

Note: Ensure the carboy is vented or has a pressure-relief cap, as amide hydrolysis can

slowly generate ammonia gas over time.[2][3]

Spill Response Workflow
If 4-Thiomorpholineacetamide is spilled in the laboratory, follow this immediate containment

logic.
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Figure 1: Decision matrix for immediate spill response ensuring containment of irritant dusts

and liquids.[1][2][3]

Professional Waste Management Handoff
When transferring waste to your Environmental Health & Safety (EHS) team or external vendor

(e.g., Veolia, Clean Harbors, Triumvirate), use the following profile to ensure proper destruction.

DOT Shipping Name: Not Regulated (unless in flammable solvent).

If pure: Non-Regulated Solid.

Destruction Method:High-Temperature Incineration (Rotary Kiln).[1][2][3]

Why? The sulfur atom requires thermal oxidation to SO₂, which is captured by the

incinerator's scrubber system.[3] Landfilling is not recommended due to potential leaching

of the amine.

Profile Code (Generic): Organic Solid, Non-RCRA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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